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Compound of Interest

Compound Name:
Ethyl N-Boc-4-fluoropiperidine-4-

carboxylate

Cat. No.: B1320845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl N-Boc-4-fluoropiperidine-4-carboxylate is a fluorinated heterocyclic building block of

significant interest in medicinal chemistry and drug discovery. Its unique structural features,

including the piperidine scaffold, the fluorine atom at the C4 position, and the Boc-protected

amine, make it a valuable intermediate for the synthesis of complex molecular architectures

with potential therapeutic applications. The presence of fluorine can modulate physicochemical

properties such as lipophilicity, metabolic stability, and binding affinity of the final compounds.

This guide provides a comprehensive overview of its chemical properties, a plausible synthesis

protocol, analytical methodologies, and its potential applications.

Chemical and Physical Properties
Ethyl N-Boc-4-fluoropiperidine-4-carboxylate is a well-defined chemical entity with the

following key identifiers and properties.
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Property Value Reference

Molecular Weight 275.318 g/mol [1]

Molecular Formula C₁₃H₂₂FNO₄ [1]

CAS Number 416852-82-9 [1]

Synonyms

1-Boc-4-fluoro-4-

piperidinecarboxylic acid ethyl

ester, 1-tert-butyl 4-ethyl 4-

fluoropiperidine-1,4-

dicarboxylate

[1]

Synthesis and Experimental Protocols
The synthesis of Ethyl N-Boc-4-fluoropiperidine-4-carboxylate can be achieved through a

multi-step process starting from commercially available materials. The following is a

representative experimental protocol adapted from procedures for similar fluorinated piperidine

derivatives.

Diagram: Synthetic Workflow
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Caption: Synthetic workflow for Ethyl N-Boc-4-fluoropiperidine-4-carboxylate.

Detailed Protocol: Synthesis of Ethyl N-Boc-4-
fluoropiperidine-4-carboxylate

Fluorination of Ethyl N-Boc-4-oxopiperidine-4-carboxylate:

To a solution of Ethyl N-Boc-4-oxopiperidine-4-carboxylate in anhydrous dichloromethane

(CH₂Cl₂) cooled to -78 °C under an inert atmosphere (e.g., nitrogen or argon), slowly add
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a solution of diethylaminosulfur trifluoride (DAST) or another suitable fluorinating agent

(e.g., Deoxofluor) in CH₂Cl₂.

The reaction mixture is stirred at -78 °C for a specified period and then allowed to warm to

room temperature.

The reaction progress is monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up and Extraction:

Upon completion, the reaction is carefully quenched by the slow addition of a saturated

aqueous solution of sodium bicarbonate (NaHCO₃).

The organic layer is separated, and the aqueous layer is extracted with CH₂Cl₂.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate

(Na₂SO₄), filtered, and concentrated under reduced pressure.

Purification:

The crude product is purified by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl N-
Boc-4-fluoropiperidine-4-carboxylate.

Analytical Characterization
The identity and purity of the synthesized compound are confirmed using standard analytical

techniques.

Diagram: Analytical Workflow
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Caption: Analytical workflow for the characterization of the product.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of the final product.

Method: Reversed-phase HPLC is typically employed.

Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile in water, often with an additive like 0.1% formic

acid or trifluoroacetic acid.

Detection: UV detection at a suitable wavelength (e.g., 210 nm).

Data Analysis: The purity is determined by the area percentage of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of the compound.

Method: ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectra are recorded.

Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).
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Expected ¹H NMR Signals: Resonances corresponding to the protons of the ethyl group,

the piperidine ring, and the tert-butyl group of the Boc protecting group.

Expected ¹³C NMR Signals: Signals for the carbonyl carbons of the ester and carbamate,

the carbons of the piperidine ring (with the C4 carbon showing a characteristic splitting

due to the fluorine atom), and the carbons of the ethyl and Boc groups.

Expected ¹⁹F NMR Signals: A signal corresponding to the fluorine atom at the C4 position.

Mass Spectrometry (MS)
Objective: To confirm the molecular weight of the compound.

Method: Electrospray ionization (ESI) is a common technique.

Expected Result: The mass spectrum should show a peak corresponding to the molecular

ion [M+H]⁺ or other adducts (e.g., [M+Na]⁺).

Applications in Drug Discovery and Development
Ethyl N-Boc-4-fluoropiperidine-4-carboxylate serves as a critical intermediate in the

synthesis of a wide range of biologically active molecules. The piperidine moiety is a common

scaffold in many approved drugs, and the introduction of a fluorine atom can enhance

metabolic stability and receptor binding affinity.

Potential Therapeutic Areas:
Neuroscience: As a precursor for compounds targeting central nervous system (CNS)

receptors.

Oncology: In the development of novel anti-cancer agents.

Infectious Diseases: As a building block for new antibacterial and antiviral drugs.

Conclusion
Ethyl N-Boc-4-fluoropiperidine-4-carboxylate is a valuable and versatile building block for

the synthesis of novel chemical entities in drug discovery. Its well-defined properties and the
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availability of synthetic and analytical protocols facilitate its use in medicinal chemistry

programs. The strategic incorporation of this fluorinated piperidine derivative can lead to the

development of drug candidates with improved pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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